Cas no 59152-59-9 (1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro-)

1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro- structure
59152-59-9 structure
Product Name:1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro-
CAS No:59152-59-9
MF:C6H6ClN3O3
MW:203.583139896393
CID:1613604
Update Time:2024-09-13

1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-acetyl-3-chloro-5-methyl-4-nitro-
    • Ethanone, 1-(3-chloro-5-methyl-4-nitro-1H-pyrazol-1-yl)-
    • Inchi: 1S/C6H6ClN3O3/c1-3-5(10(12)13)6(7)8-9(3)4(2)11/h1-2H3
    • InChI Key: QLLBSGGSASWTPD-UHFFFAOYSA-N
    • SMILES: C(=O)(N1C(C)=C([N+]([O-])=O)C(Cl)=N1)C

Computed Properties

  • Exact Mass: 203.00988

Experimental Properties

  • Density: 1.61±0.1 g/cm3(Predicted)
  • Boiling Point: 354.3±52.0 °C(Predicted)
  • PSA: 78.03
  • pka: -5.80±0.10(Predicted)
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